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Audience: Researchers, scientists, and drug development professionals.

Introduction

Angulatin G is a member of the angulatin family of sesquiterpene polyol esters, naturally

occurring compounds isolated from the root bark of Celastrus angulatus.[1][2] These

compounds have garnered interest due to their potential biological activities, including

insecticidal and antitumor properties.[2] This application note provides a detailed protocol for

the isolation and purification of Angulatin G from its natural source, employing a combination

of extraction and chromatographic techniques. The methodology is designed to yield a high-

purity product suitable for further biological and pharmacological studies.

Experimental Protocols
1. Plant Material Collection and Preparation

Source: The root bark of Celastrus angulatus is the primary source for the isolation of

angulatins.[1][2]

Preparation:
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Collect fresh root bark of Celastrus angulatus.

Wash the collected material thoroughly with distilled water to remove any soil and

contaminants.

Air-dry the root bark in a well-ventilated area, protected from direct sunlight, until it is

brittle.

Grind the dried root bark into a coarse powder using a mechanical grinder. Store the

powder in an airtight container at room temperature until extraction.

2. Extraction of Crude Angulatin G

This protocol utilizes an optimized solvent extraction method to obtain the crude extract

containing Angulatin G.

Materials:

Dried and powdered root bark of Celastrus angulatus

95% Ethanol (Analytical Grade)

Rotary evaporator

Filter paper

Glassware (beakers, flasks)

Protocol:

Weigh 1 kg of the powdered root bark and place it in a large flask.

Add 10 L of 95% ethanol to the flask, ensuring the powder is fully submerged.

Macerate the mixture at room temperature for 72 hours with occasional agitation.

Filter the mixture through filter paper to separate the extract from the plant residue.
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Repeat the extraction process on the residue two more times with fresh 95% ethanol to

ensure exhaustive extraction.

Combine all the filtrates.

Concentrate the combined ethanolic extract under reduced pressure using a rotary

evaporator at a temperature not exceeding 50°C to obtain the crude extract.

3. Purification of Angulatin G

A multi-step chromatographic approach is employed for the purification of Angulatin G from

the crude extract. This typically involves liquid-liquid partitioning followed by column

chromatography.

3.1. Liquid-Liquid Partitioning

Materials:

Crude ethanolic extract

Distilled water

Ethyl acetate (Analytical Grade)

Separatory funnel

Protocol:

Suspend the crude extract in distilled water.

Transfer the suspension to a separatory funnel.

Perform liquid-liquid partitioning by adding an equal volume of ethyl acetate.

Shake the funnel vigorously and allow the layers to separate.

Collect the ethyl acetate layer, which will contain the less polar compounds, including

sesquiterpenoids.
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Repeat the partitioning with ethyl acetate two more times.

Combine the ethyl acetate fractions and concentrate them using a rotary evaporator to

yield the ethyl acetate fraction.

3.2. Column Chromatography

This step utilizes a series of column chromatography techniques to isolate Angulatin G.

Materials:

Ethyl acetate fraction

Silica gel (for column chromatography, 200-300 mesh)

Sephadex LH-20

Solvents for elution (e.g., hexane, ethyl acetate, methanol gradients)

Thin Layer Chromatography (TLC) plates

Preparative High-Performance Liquid Chromatography (Prep-HPLC) system (optional, for

final purification)

Protocol:

Silica Gel Column Chromatography:

Pack a glass column with silica gel slurried in hexane.

Dissolve the ethyl acetate fraction in a minimal amount of a suitable solvent and adsorb

it onto a small amount of silica gel.

Load the adsorbed sample onto the top of the prepared column.

Elute the column with a gradient of increasing polarity, starting with hexane and

gradually increasing the proportion of ethyl acetate.

Collect fractions and monitor them by TLC. Combine fractions with similar TLC profiles.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b12395577/docs?utm_src=pdf-body#application-note-isolation-and-purification-of-angulatin-g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sephadex LH-20 Column Chromatography:

Further purify the fractions containing the compound of interest using a Sephadex LH-

20 column.[3]

Pack the column with Sephadex LH-20 slurried in methanol.

Load the concentrated fraction onto the column.

Elute with methanol. This step is effective for separating compounds based on

molecular size and polarity.[3]

Collect and monitor fractions by TLC.

Preparative HPLC (Optional):

For obtaining high-purity Angulatin G, a final purification step using preparative HPLC

can be performed on the enriched fractions.[4]

A reversed-phase C18 column is commonly used for the separation of terpenoids.[5]

The mobile phase typically consists of a gradient of acetonitrile and water.

4. Purity Assessment

The purity of the isolated Angulatin G should be assessed using High-Performance Liquid

Chromatography (HPLC) with a UV detector.[5][6]
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Parameter Extraction

Purification

Step 1 (Silica

Gel)

Purification

Step 2

(Sephadex LH-

20)

Final Product

(Prep-HPLC)

Starting Material
1 kg dried root

bark

~50 g Ethyl

Acetate Fraction

~5 g Enriched

Fraction

~500 mg

Partially Purified

Fraction

Yield
~50 g crude

extract

~5 g enriched

fraction

~500 mg partially

purified fraction

~50 mg pure

Angulatin G

Purity (by HPLC) <5% 20-30% 70-80% >98%

Note: The yields and purities are approximate and may vary depending on the quality of the

plant material and the precise experimental conditions.
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Caption: Experimental workflow for the isolation and purification of Angulatin G.
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Caption: Logical relationship of purification steps for Angulatin G.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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